Cas no 794-39-8 (Phosphine,diphenyl(2-phenylethenyl)-)
794-39-8 structure
Product Name:Phosphine,diphenyl(2-phenylethenyl)-
Phosphine,diphenyl(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine,diphenyl(2-phenylethenyl)-
- diphenyl-[(E)-2-phenylethenyl]phosphane
- ((1E)-2-phenylvinyl)diphenylphosphine
- (E)-2-(diphenylphosphanyl)styrene
- (E)-diphenyl(2-phenylethenyl)phosphine
- AC1LTGLZ
- diphenyl(2-phenylethenyl)phosphine
- diphenyl[(E)-2-phenylethenyl]phosphane
- E-1-diphenylphosphino-2-phenylethylene
- NSC244330
- p-styryldiphenylphosphine
- STK366809
- SureCN918968
- AKOS005443979
- (e)-di-phenyl(2-phenylethenyl)phosphine
- NSC-244330
- 794-39-8
-
- Inchi: 1S/C20H17P/c1-4-10-18(11-5-1)16-17-21(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/b17-16+
- InChI Key: UMFWLUTUYFDZNQ-WUKNDPDISA-N
- SMILES: P(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 288.10691
- Monoisotopic Mass: 288.106787540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 4.79020
Phosphine,diphenyl(2-phenylethenyl)- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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